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Compound of Interest

Compound Name: D-3263

Cat. No.: B612222 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
D-3263 is a small molecule agonist of the Transient Receptor Potential Melastatin 8 (TRPM8)

channel.[1][2][3] As a TRPM8 agonist, D-3263 has potential applications in cancer research,

particularly in relation to prostate cancer, due to its ability to induce cell death in TRPM8-

expressing tumor cells.[4][5] Proper preparation of a stock solution is the first critical step for

ensuring reproducibility and accuracy in in-vitro and in-vivo experiments. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving organic molecules like D-3263 for biological

assays.[6][7][8] This document provides a detailed protocol for the preparation, storage, and

handling of D-3263 stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative information for D-3263 hydrochloride, the

commonly available salt form.
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Property Value Reference

Chemical Name D-3263 hydrochloride [1][9]

Molecular Formula C₂₁H₃₂ClN₃O₃ [1][9]

Molecular Weight 409.96 g/mol [2][9]

CAS Number 1008763-54-9 (HCl salt) [9]

Solubility in DMSO ≥ 10 mM [2]

Solid Storage
-20°C (long-term), 4°C (short-

term)
[2][9]

Solution Storage
-80°C or -20°C (up to 6

months)
[2]

Experimental Protocols
D-3263 hydrochloride powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, disposable pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

This protocol describes the preparation of a 10 mM stock solution of D-3263 hydrochloride in

DMSO.

Acclimatization: Before opening, allow the vial of D-3263 hydrochloride powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of moisture,

which can affect the stability of the compound.
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Weighing: Carefully weigh out the desired amount of D-3263 hydrochloride powder using an

analytical balance in a fume hood or on a weighing paper. For example, to prepare 1 mL of a

10 mM stock solution, you would need 4.0996 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 409.96 g/mol = 0.0040996 g = 4.0996 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the D-3263
hydrochloride powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

If necessary, gentle warming in a water bath (not exceeding 40°C) or brief sonication can be

used to aid dissolution.[10] Visually inspect the solution to ensure no particulates are

present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[10][11] Store the aliquots at -20°C or -80°C for

long-term storage.[2]

Working Solution Preparation: When preparing a working solution for your experiment, dilute

the DMSO stock solution into your aqueous buffer or cell culture medium. It is crucial to add

the DMSO stock to the aqueous solution and mix immediately to prevent precipitation. The

final concentration of DMSO in cell-based assays should be kept low, typically below 0.5%,

to avoid solvent-induced cytotoxicity.[11][12] Always include a vehicle control (medium with

the same final concentration of DMSO) in your experiments.

Visualizations
The following diagram illustrates the workflow for preparing the D-3263 stock solution.
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Caption: Workflow for D-3263 stock solution preparation.
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D-3263 acts as an agonist for the TRPM8 ion channel. Activation of TRPM8 leads to an influx

of cations, primarily Ca²⁺ and Na⁺, which can disrupt cellular homeostasis and induce

apoptosis in cells where this channel is overexpressed, such as in some prostate cancer cells.

[1]
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Caption: Simplified D-3263 mechanism of action via TRPM8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-3263 hydrochloride | C21H32ClN3O3 | CID 49787136 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. D-3263 hydrochloride | TRPM8 agonist | Probechem Biochemicals [probechem.com]

3. D-3263 | C21H31N3O3 | CID 44137358 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. cancer-research-network.com [cancer-research-network.com]

5. Facebook [cancer.gov]

6. Dimethyl sulfoxide [allwaychemical.com]

7. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

8. gchemglobal.com [gchemglobal.com]

9. medkoo.com [medkoo.com]

10. file.selleckchem.com [file.selleckchem.com]

11. medchemexpress.cn [medchemexpress.cn]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of D-3263
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612222#how-to-prepare-d-3263-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b612222?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/49787136
https://pubchem.ncbi.nlm.nih.gov/compound/49787136
http://www.probechem.com/products_D-3263hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/d-3263
https://www.cancer-research-network.com/2020/10/13/d-3263-is-a-trpm8-agonist-with-potential-antineoplastic-activity/
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/enteric-coated-trpm8-agonist-d-3263-hydrochloride
https://www.allwaychemical.com/Products/Dimethyl-sulfoxide-1685.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/molecules/dmso/
https://www.medkoo.com/products/56570
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.benchchem.com/product/b612222#how-to-prepare-d-3263-stock-solution-in-dmso
https://www.benchchem.com/product/b612222#how-to-prepare-d-3263-stock-solution-in-dmso
https://www.benchchem.com/product/b612222#how-to-prepare-d-3263-stock-solution-in-dmso
https://www.benchchem.com/product/b612222#how-to-prepare-d-3263-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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